BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
LAHS5 Peptide Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LAHS5

Cat. No.: B15599666

For Researchers, Scientists, and Drug Development Professionals

Introduction

LAHS is a synthetic, amphipathic cell-penetrating peptide (CPP) designed for the efficient
intracellular delivery of various molecular cargoes.[1][2][3][4][5] Its sequence, rich in lysine,
alanine, leucine, and histidine residues, allows it to interact with and traverse cell membranes.
[1][6] A key application of LAHS5 is in the field of gene editing, where it has been shown to form
nanocomplexes with Cas9 ribonucleoprotein (RNP) to facilitate its delivery into cells for
targeted gene modification.[2][3][4][5][7][8] Proper preparation of LAH5 peptide stock solutions
is a critical first step to ensure experimental reproducibility and success. These application
notes provide detailed protocols for the solubilization, handling, and storage of LAH5 peptide.

Physicochemical Properties and Storage

Accurate characterization and proper storage of the LAH5 peptide are fundamental for
maintaining its integrity and functionality. The lyophilized powder is the most stable form for
long-term storage.

Table 1: Physicochemical Properties of LAH5 Peptide
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Property Value Reference
Lys-Lys-Ala-Leu-Leu-Ala-Leu-
Ala-Leu-His-His-Leu-Ala-His-
Sequence o [1][6]
Leu-Ala-His-His-Leu-Ala-Leu-
Ala-Leu-Lys-Lys-Ala
Molecular Weight 2803.44 g/mol [1][6]
Appearance White to off-white solid [1][6]
Purity >95% (Typically) Vendor Specific
S = 100 mg/mL in DMSO (35.67
Solubility (in vitro) [1][6]
mM)
Table 2: Recommended Storage Conditions
Form Temperature Duration Notes Reference
Sealed container,
Lyophilized away from
-80°C Up to 2 years ) [1109]
Powder moisture and
light.
Sealed container,
away from
-20°C Up to 1 year ) [1]09]
moisture and
light.
) Aliquoted to
Stock Solution _
) -80°C Up to 6 months avoid freeze- [1][10]
(in solvent)
thaw cycles.
Aliquoted to
-20°C Up to 1 month avoid freeze- [1][10]
thaw cycles.
Experimental Protocols
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Protocol 1: General Handling of Lyophilized Peptide

To prevent degradation and ensure accurate weighing, proper handling of the lyophilized LAH5

peptide is essential.

Equilibration: Before opening, allow the vial of lyophilized LAHS5 to equilibrate to room
temperature in a desiccator.[9] This prevents condensation from forming on the peptide, as it
can be hygroscopic.[9]

Weighing: Weigh the desired amount of peptide quickly in a clean environment.

Storage: Promptly reseal the vial and store the remaining lyophilized peptide at -20°C or
-80°C as recommended.[9][11]

Protocol 2: Preparation of High-Concentration Stock
Solution in DMSO

This protocol is suitable for preparing a concentrated stock of LAHS5, leveraging its high
solubility in dimethyl sulfoxide (DMSO).

Reagent Preparation: Use a fresh, unopened bottle of anhydrous, sterile-filtered DMSO to
prepare the stock solution. Hygroscopic DMSO can negatively impact solubility.[1][6]

Calculation: Determine the volume of DMSO required to achieve the desired stock
concentration. (See Table 3 for examples).

Dissolution: Add the calculated volume of DMSO to the vial containing the pre-weighed
LAHS5 peptide.

Mixing: Vortex or sonicate the solution gently until the peptide is completely dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, aliquot the
stock solution into smaller, single-use volumes in low-protein-binding microcentrifuge tubes.
[1][10]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[1][10]

Table 3: Example Volumes for LAH5 Stock Solutions in DMSO
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Desired Concentration Mass of LAH5 Volume of DMSO to Add
10 mM 1mg 35.67 pL

10 mM 5mg 178.35 pL

20 mM 1mg 17.84 uL

20 mM 5 mg 89.18 uL

35.67 mM (100 mg/mL) 10 mg 100 pL

*Calculations are based on a molecular weight of 2803.44 g/mol .

Protocol 3: Preparation of Aqueous Stock Solution for
Biological Experiments

For many cell-based assays, an aqueous-based stock solution is preferred. The following
protocol is based on methods used in recent gene-editing studies.[2][12]

Reagent Preparation: Prepare a 0.1% (v/v) acetic acid solution in nuclease-free water.
Sterile filter the solution.

Calculation: Determine the required volume of the 0.1% acetic acid solution to achieve the
desired final peptide concentration (e.g., 750 uM).[2][12]

Dissolution: Add the calculated volume of the acidic solution to the lyophilized LAH5 peptide.

Mixing: Gently vortex or pipette up and down to ensure the peptide is fully dissolved.

Aliquoting and Storage: Aliquot the solution into single-use volumes and store at -80°C for up
to 6 months.[1]

Visualized Workflows and Mechanisms
Peptide Handling and Stock Preparation Workflow

The following diagram outlines the critical steps from receiving the lyophilized peptide to
preparing a ready-to-use stock solution.
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Caption: Workflow for preparing LAH5 peptide stock solutions.
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LAH5-Mediated Cargo Delivery Mechanism

LAHS facilitates the delivery of cargo, such as Cas9 RNP, by first forming a nanocomplex. This
complex interacts with the cell membrane and is internalized. The peptide's properties then aid
in endosomal escape, releasing the cargo into the cytoplasm.

. Cas9 RNP
LAH5 Peptide (Cargo)

LAH5/RNP
Nanocomplex

1. Internalization

Target Cell

2. Endosomal Escape

3. Nuclear Entry

Gene Editing
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Caption: Mechanism of LAH5-mediated Cas9 RNP delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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